1. Home
  2. Product
  3. Reference Standards
  4. Stephavanine
Stephavanine Stephavanine
Brand Name: Vulcanchem
CAS No.: 33116-33-5
VCID: VC0203882
InChI: InChI=1S/C26H27NO9/c1-31-17-7-13(3-4-16(17)28)23(30)35-21-10-24-5-6-27-25(24)11-20(36-26(25,32-2)22(21)29)14-8-18-19(9-15(14)24)34-12-33-18/h3-4,7-9,20-22,27-29H,5-6,10-12H2,1-2H3
SMILES:
Molecular Formula: C26H27NO9
Molecular Weight: 497.5 g/mol

Stephavanine

CAS No.: 33116-33-5

Reference Standards

VCID: VC0203882

Molecular Formula: C26H27NO9

Molecular Weight: 497.5 g/mol

Stephavanine - 33116-33-5

CAS No. 33116-33-5
Product Name Stephavanine
Molecular Formula C26H27NO9
Molecular Weight 497.5 g/mol
IUPAC Name (15-hydroxy-14-methoxy-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-yl) 4-hydroxy-3-methoxybenzoate
Standard InChI InChI=1S/C26H27NO9/c1-31-17-7-13(3-4-16(17)28)23(30)35-21-10-24-5-6-27-25(24)11-20(36-26(25,32-2)22(21)29)14-8-18-19(9-15(14)24)34-12-33-18/h3-4,7-9,20-22,27-29H,5-6,10-12H2,1-2H3
Standard InChIKey BTDVYOKUHWMJJD-UHFFFAOYSA-N
Canonical SMILES COC1=C(C=CC(=C1)C(=O)OC2CC34CCNC35CC(C6=CC7=C(C=C46)OCO7)OC5(C2O)OC)O
Appearance Powder
PubChem Compound 421509
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19